Cas no 387831-85-8 (Pyridine, 2-(3,4-difluorophenyl)-)

• Product Name: Pyridine, 2-(3,4-difluorophenyl)-
• CAS No: 387831-85-8
• MF: C₁₁H₇F₂N
• MW: 191.176789522171
• MDL: MFCD07775641
• CID: 3961271
• PubChem ID: 20747766
• Update Time: 2025-07-23

Pyridine, 2-(3,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(3,4-difluorophenyl)-
• 2-(3,4-DIFLUOROPHENYL)PYRIDINE
• CS-0193508
• SCHEMBL160064
• E90075
• 387831-85-8
• AKOS006286119

• MDL： MFCD07775641
• Inchi： 1S/C11H7F2N/c12-9-5-4-8(7-10(9)13)11-3-1-2-6-14-11/h1-7H
• InChI Key： PAHNEUIHKIUNGX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC=CN=1)F

Computed Properties

• Exact Mass: 191.05465555g/mol
• Monoisotopic Mass: 191.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 2-(3,4-difluorophenyl)-

Recent Advances in the Study of Pyridine, 2-(3,4-difluorophenyl)- (CAS 387831-85-8) in Chemical Biology and Pharmaceutical Research

Pyridine, 2-(3,4-difluorophenyl)- (CAS 387831-85-8) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The presence of fluorine atoms at the 3 and 4 positions of the phenyl ring enhances the molecule's metabolic stability and bioavailability, making it a promising candidate for further investigation.

Recent research has focused on the synthesis and optimization of Pyridine, 2-(3,4-difluorophenyl)-, with particular emphasis on its role as a building block for more complex pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a palladium-catalyzed cross-coupling reaction, achieving high yields and excellent purity. The study also highlighted the compound's compatibility with various functional groups, which is crucial for its incorporation into diverse drug scaffolds.

In addition to its synthetic utility, Pyridine, 2-(3,4-difluorophenyl)- has shown promising biological activity in preclinical models. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits potent inhibitory effects against certain kinase enzymes implicated in cancer progression. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and its target proteins, providing valuable insights into its mechanism of action.

Another area of interest is the application of Pyridine, 2-(3,4-difluorophenyl)- in the development of central nervous system (CNS) therapeutics. A 2023 study in the European Journal of Medicinal Chemistry explored the compound's ability to modulate neurotransmitter receptors, suggesting its potential as a lead compound for treating neurological disorders such as depression and anxiety. The researchers noted that the fluorinated phenyl ring contributes to the compound's ability to cross the blood-brain barrier, a critical factor for CNS drug development.

Despite these promising findings, challenges remain in the clinical translation of Pyridine, 2-(3,4-difluorophenyl)-. Issues such as off-target effects and metabolic stability in vivo require further investigation. Ongoing studies are employing advanced techniques such as cryo-EM and metabolomics to address these challenges and optimize the compound's pharmacokinetic profile. Future research directions may also include the exploration of its use in combination therapies and the development of prodrug derivatives to enhance its therapeutic efficacy.

In conclusion, Pyridine, 2-(3,4-difluorophenyl)- (CAS 387831-85-8) represents a versatile and pharmacologically relevant compound with significant potential in drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for medicinal chemists and pharmacologists. Continued research efforts are expected to further elucidate its therapeutic applications and contribute to the development of novel treatments for various diseases.